![molecular formula C20H19N5O2S B2672139 2-(1H-benzo[d]imidazol-1-yl)-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone CAS No. 1219844-73-1](/img/structure/B2672139.png)
2-(1H-benzo[d]imidazol-1-yl)-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone
Description
2-(1H-benzo[d]imidazol-1-yl)-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H19N5O2S and its molecular weight is 393.47. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-benzo[d]imidazol-1-yl)-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-benzo[d]imidazol-1-yl)-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
Research has demonstrated the effectiveness of benzimidazole and 1,3,4-oxadiazole derivatives as corrosion inhibitors. For example, compounds with benzimidazole bearing 1,3,4-oxadiazoles have been assessed for their ability to inhibit corrosion of mild steel in sulphuric acid. These studies utilize gravimetric, electrochemical, SEM, and computational methods to evaluate the corrosion inhibition capacity, revealing that these compounds can significantly increase charge transfer resistance and form protective layers on metal surfaces (Ammal, Prajila, & Joseph, 2018).
Catalytic Applications
Ruthenium(II)-NNN pincer complexes incorporating benzimidazole have been synthesized to catalyze the condensation of aromatic diamines and alcohols to 1H-benzo[d]imidazoles, efficiently liberating H2 in the process. This catalytic activity demonstrates the potential of these compounds in facilitating organic synthesis reactions, offering a pathway to synthesize benzimidazole derivatives from alcohols without requiring oxidants or stoichiometric amounts of inorganic bases (Li et al., 2018).
Antimicrobial Activity
Several studies have focused on the antimicrobial properties of benzimidazole derivatives. For instance, novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines and related compounds have been synthesized and evaluated for their antibacterial and antifungal activities. These compounds have shown comparable activity to standard antibiotics and antifungals, highlighting their potential in developing new antimicrobial agents (Reddy & Reddy, 2010).
properties
IUPAC Name |
2-(benzimidazol-1-yl)-1-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O2S/c26-18(12-25-13-21-15-6-1-2-7-16(15)25)24-9-3-5-14(11-24)19-22-23-20(27-19)17-8-4-10-28-17/h1-2,4,6-8,10,13-14H,3,5,9,11-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHSYOOUDIGJCRL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CN2C=NC3=CC=CC=C32)C4=NN=C(O4)C5=CC=CS5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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